Cas no 1000507-44-7 (3-(2-bromo-5-chlorophenyl)propan-1-amine)

3-(2-bromo-5-chlorophenyl)propan-1-amine structure

1000507-44-7 structure

Product Name:3-(2-bromo-5-chlorophenyl)propan-1-amine

CAS No:1000507-44-7

Molecular Formula:C₉H₁₁BrClN

Molecular Weight:248.547340631485

CID:5917104

PubChem ID:83726000

3-(2-bromo-5-chlorophenyl)propan-1-amine Properties

Names and Identifiers

- 3-(2-bromo-5-chlorophenyl)propan-1-amine
- 1000507-44-7
- EN300-1911438
- InChIKey： NAPOJFBAJRWQSA-UHFFFAOYSA-N
- Inchi： 1S/C9H11BrClN/c10-9-4-3-8(11)6-7(9)2-1-5-12/h3-4,6H,1-2,5,12H2
- SMILES： BrC1C=CC(=CC=1CCCN)Cl

Computed Properties

Exact Mass: 246.97634g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 3
Monoisotopic Mass: 246.97634g/mol
Heavy Atom Count: 12
Complexity: 132
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.9
Topological Polar Surface Area: 26Å²

3-(2-bromo-5-chlorophenyl)propan-1-amine Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-1911438-0.05g	3-(2-bromo-5-chlorophenyl)propan-1-amine	1000507-44-7		0.05g	$587.0	2023-09-17

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

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